Cas no 1057273-64-9 (Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate)

• Product Name: Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate
• CAS No: 1057273-64-9
• MF: C₁₄H₁₇ClFNO₂
• MW: 285.741686582565
• MDL: MFCD15481042
• CID: 5176322
• Update Time: 2025-10-19

Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate
• Methyl 1-(2-chloro-4-fluorobenzyl)piperidine-4-carboxylate
• Methyl1-(2-chloro-4-fluorobenzyl)piperidine-4-carboxylate
• 4-Piperidinecarboxylic acid, 1-[(2-chloro-4-fluorophenyl)methyl]-, methyl ester
• Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate

• MDL： MFCD15481042
• Inchi： 1S/C14H17ClFNO2/c1-19-14(18)10-4-6-17(7-5-10)9-11-2-3-12(16)8-13(11)15/h2-3,8,10H,4-7,9H2,1H3
• InChI Key： UQPIWUPEMPANIP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1CCC(C(=O)OC)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate

Comprehensive Overview of Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate (CAS No. 1057273-64-9)

Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate (CAS No. 1057273-64-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine core and aryl methyl substitution, is often explored for its potential applications in drug discovery and material science. Its molecular structure, featuring a chloro-fluorophenyl group, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its role in modulating biological targets due to its structural versatility.

The growing demand for fluorinated compounds and heterocyclic derivatives in modern chemistry has placed Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate at the forefront of innovation. Fluorinated compounds, such as this one, are widely studied for their enhanced stability, bioavailability, and metabolic resistance, which are critical in developing new therapeutic agents. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are frequently used in virtual screening and molecular docking studies.

One of the most frequently asked questions about CAS No. 1057273-64-9 revolves around its synthetic routes and purification methods. The compound is typically synthesized through multi-step organic reactions, including alkylation and esterification, with careful attention to reaction conditions to ensure high yield and purity. Advanced techniques like HPLC and NMR spectroscopy are employed for characterization, ensuring compliance with industry standards. These methods are crucial for researchers aiming to reproduce or scale up the synthesis for commercial or academic purposes.

Another area of interest is the compound's potential applications in central nervous system (CNS) drug development. The piperidine moiety is a common pharmacophore in CNS-active drugs, and the presence of a fluorophenyl group may enhance blood-brain barrier penetration. This has led to speculation about its utility in designing novel neurological therapeutics, though further preclinical studies are needed to validate these hypotheses. The compound's lipophilicity and steric properties are also being investigated to optimize its pharmacokinetic profile.

From an industrial perspective, Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, researchers are exploring eco-friendly catalysts and solvent-free reactions to produce this compound. Topics like catalytic efficiency and atom economy are frequently searched in relation to its synthesis, reflecting the broader shift toward environmentally conscious chemical manufacturing.

In summary, Methyl 1-[(2-chloro-4-fluorophenyl)methyl]piperidine-4-carboxylate (CAS No. 1057273-64-9) represents a versatile and scientifically significant compound with broad applicability in pharmaceuticals and materials science. Its structural features align with current research trends, including fluorine chemistry, drug design, and sustainable synthesis, making it a subject of ongoing investigation and innovation. As the scientific community continues to explore its potential, this compound is likely to remain a key player in advancing chemical and biomedical research.